(2Z)-2-[(3-fluoro-4-methoxyphenyl)imino]-N-(4-methoxyphenyl)-2H-chromene-3-carboxamide

• IUPAC Name: 2-(3-fluoro-4-methoxyphenyl)imino-N-(4-methoxyphenyl)chromene-3-carboxamide
• InChI: InChI=1S/C24H19FN2O4/c1-29-18-10-7-16(8-11-18)26-23(28)19-13-15-5-3-4-6-21(15)31-24(19)27-17-9-12-22(30-2)20(25)14-17/h3-14H,1-2H3,(H,26,28)
• InChI Key: PCIVONKFIUCYRT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC3=CC=CC=C3OC2=NC4=CC(=C(C=C4)OC)F
• Molecular Formula: C24H19FN2O4
• Molecular Weight: 418.4 g/mol

Description

This compound is a chromene derivative with additional functional groups. Chromenes are a class of organic compounds with a fused benzene and dihydropyran ring. In this particular compound, the chromene structure is substituted with a fluoro-methoxyphenyl group, a methoxyphenyl group, and a carboxamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the chromene ring, followed by the introduction of the various substituents. The exact method would depend on the specific reactants and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the chromene ring system, with the additional functional groups contributing to its overall shape and properties. Techniques such as NMR, IR, and UV-Visible spectroscopy could be used to analyze the structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the carboxamide group might be involved in acid-base reactions, while the aromatic rings could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties would be influenced by the structure and functional groups of the compound. These might include its solubility, melting point, boiling point, and stability.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if it’s used as a drug, the mechanism might involve interaction with biological targets such as enzymes or receptors.

Safety and Hazards

As with any chemical compound, handling should be done with appropriate safety measures to prevent exposure and potential harm. The specific hazards would depend on the properties of the compound.

Future Directions

Future research could involve further exploration of the properties and potential applications of this compound. This might include studying its biological activity, optimizing its synthesis, or investigating its behavior under various conditions.